![molecular formula C17H18N2O3S B5729108 N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide](/img/structure/B5729108.png)
N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide
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Overview
Description
N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as MBNBTA, is a compound that has gained attention in scientific research due to its potential applications in the field of medicine. MBNBTA is a thioacetamide derivative, which means that it contains a sulfur atom bonded to an acetyl group. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions for research.
Mechanism of Action
The mechanism of action of N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation, inhibit cancer cell growth, and possess antimicrobial properties. Additionally, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have various biological activities, making it a potential candidate for the development of new drugs. However, this compound also has some limitations. It has not been extensively studied, and its mechanism of action is not fully understood. Additionally, the potential side effects of this compound are not known.
Future Directions
There are several future directions for research on N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide. One area of research could focus on further elucidating the mechanism of action of this compound. Additionally, researchers could investigate the potential use of this compound as a treatment for various diseases, including cancer and inflammatory diseases. Furthermore, researchers could explore the development of new derivatives of this compound with improved biological activity and decreased toxicity.
Synthesis Methods
N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide can be synthesized using different methods, including the reaction of 4-methylbenzylamine with 4-nitrobenzyl chloride in the presence of sodium hydroxide. The resulting product is then reacted with thioacetic acid to yield this compound. Another method involves the reaction of 4-methylbenzylamine with 4-nitrobenzyl bromide in the presence of sodium hydride, followed by the addition of thioacetic acid.
Scientific Research Applications
N-(4-methylbenzyl)-2-[(4-nitrobenzyl)thio]acetamide has been studied for its potential applications in the field of medicine. One study showed that this compound has anti-inflammatory properties and can reduce inflammation in mice. Another study demonstrated that this compound can inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[(4-nitrophenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-13-2-4-14(5-3-13)10-18-17(20)12-23-11-15-6-8-16(9-7-15)19(21)22/h2-9H,10-12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRPJXXZFGOWILJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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